Cas no 920113-22-0 (N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide)

• Product name: N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide
• CAS No: 920113-22-0
• MF: C₂₃H₂₂N₄O₃
• MW: 402.445785045624
• CID: 5426838

N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-[2-(N-ethylanilino)-2-oxoethyl]benzimidazol-2-yl]methyl]furan-2-carboxamide
• N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide

• Inchi： 1S/C23H22N4O3/c1-2-26(17-9-4-3-5-10-17)22(28)16-27-19-12-7-6-11-18(19)25-21(27)15-24-23(29)20-13-8-14-30-20/h3-14H,2,15-16H2,1H3,(H,24,29)
• InChI Key： UIKVFBUYAJYUKP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC1N(CC(N(CC)C2=CC=CC=C2)=O)C2=CC=CC=C2N=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide

Comprehensive Overview of N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide (CAS No. 920113-22-0)

N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide, identified by its CAS No. 920113-22-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzodiazole core with furan-2-carboxamide and ethyl(phenyl)carbamoylmethyl substituents, making it a subject of interest for its potential applications in drug discovery and development.

The compound's intricate structure highlights its relevance in modern medicinal chemistry. Researchers are particularly intrigued by its potential as a small-molecule inhibitor or modulator in targeting specific biological pathways. Its benzodiazole moiety is known for its role in enhancing binding affinity to various enzymes and receptors, while the furan-2-carboxamide group contributes to its metabolic stability and bioavailability.

In recent years, the demand for novel heterocyclic compounds like N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide has surged, driven by advancements in high-throughput screening and computational drug design. This compound aligns with the growing trend of exploring multi-target therapeutics, which aim to address complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

One of the most frequently searched questions related to this compound is its synthetic route and scalability. The synthesis of CAS No. 920113-22-0 typically involves multi-step organic reactions, including amide coupling and N-alkylation, which are critical for achieving high purity and yield. Researchers also emphasize the importance of structure-activity relationship (SAR) studies to optimize its pharmacological properties.

Another hot topic in the scientific community is the compound's potential bioactivity and toxicity profile. Preliminary studies suggest that N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide exhibits promising interactions with specific protein targets, though further in vitro and in vivo validation is required. Its ADME (Absorption, Distribution, Metabolism, and Excretion) properties are also under investigation to assess its suitability as a lead compound.

The compound's relevance extends to green chemistry initiatives, where researchers explore eco-friendly synthetic methods to produce CAS No. 920113-22-0 with minimal environmental impact. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing.

In summary, N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide represents a fascinating area of research at the intersection of organic chemistry, drug discovery, and biotechnology. Its unique structural features and potential applications make it a compound worth watching in the coming years.